Cas no 104330-60-1 (Propanoic acid, 3-[(4-fluorophenyl)amino]-3-oxo-, ethyl ester)

• Product Name: Propanoic acid, 3-[(4-fluorophenyl)amino]-3-oxo-, ethyl ester
• CAS No: 104330-60-1
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• CID: 1142648
• PubChem ID: 17097465
• Update Time: 2025-04-20

Propanoic acid, 3-[(4-fluorophenyl)amino]-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(4-fluorophenyl)amino]-3-oxo-, ethyl ester
• ethyl 3-(4-fluoroanilino)-3-oxopropanoate
• ETHYL 2-[(4-FLUOROPHENYL)CARBAMOYL]ACETATE
• DB-114427
• Ethyl 3-((4-fluorophenyl)amino)-3-oxopropanoate
• ethyl 3-(4-fluorophenylamino)-3-oxopropanoate
• ethyl 3-[(4-fluorophenyl)amino]-3-oxopropanoate
• DTXSID60589285
• AKOS003496867
• Cabozantinib Impurity 5
• SCHEMBL680836
• DVIGICXZLWQQCP-UHFFFAOYSA-N
• 104330-60-1

• Inchi： 1S/C11H12FNO3/c1-2-16-11(15)7-10(14)13-9-5-3-8(12)4-6-9/h3-6H,2,7H2,1H3,(H,13,14)
• InChI Key： DVIGICXZLWQQCP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 225.08016
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4
• LogP: 1.79040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides